Cas no 2227893-21-0 ((2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine)

• Product Name: (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine
• CAS No: 2227893-21-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6310195
• PubChem ID: 165974217
• Update Time: 2025-11-01

(2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine
• 2227893-21-0
• EN300-1759583

• Inchi： 1S/C11H16N2O3/c1-8(12)3-4-9-5-6-10(13(14)15)7-11(9)16-2/h5-8H,3-4,12H2,1-2H3/t8-/m0/s1
• InChI Key： RNOIRXFDFGHOHQ-QMMMGPOBSA-N
• SMILES： O(C)C1C=C(C=CC=1CC[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine

Compound CAS No: 2227893-21-0 - (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine

The compound with CAS number 2227893-21-0, known as (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The chemical structure of (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine consists of a butanamine backbone with a chiral center at the second carbon atom, which is substituted by a 4-nitrophenyl group at the fourth position. The presence of the methoxy and nitro groups on the aromatic ring introduces electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of chiral compounds like (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine in asymmetric synthesis and enantioselective catalysis. Researchers have explored its role as a building block in constructing complex molecular architectures, particularly in the development of bioactive molecules with specific stereochemical requirements.

In terms of synthesis, several methods have been reported for the preparation of this compound, including nucleophilic substitution, amide coupling, and enzymatic resolution. The choice of synthetic route depends on the desired scale, cost-effectiveness, and the need for high enantiomeric excess.

The biological activity of (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine has been studied in various contexts. For instance, it has been evaluated for its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for further exploration in drug development.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, it can undergo biodegradation or photodegradation, which are important considerations for its safe handling and disposal.

In conclusion, (2S)-4-(2-methoxy-4-nitrophenyl)butan-2-amine represents a valuable molecule with diverse applications across multiple disciplines. Its continued investigation will undoubtedly contribute to advancements in both academic research and industrial applications.